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Compound of Interest

Compound Name: Acenocoumarol-d4

Cat. No.: B8210038 Get Quote

Acenocoumarol-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data of Acenocoumarol-d4. It is intended to serve as

a valuable resource for professionals in research, scientific, and drug development fields who

are utilizing this stable isotope-labeled internal standard in their analytical methodologies.

Commercial Availability and Suppliers
Acenocoumarol-d4 is a deuterated analog of Acenocoumarol, a potent anticoagulant. Its

primary application in a research setting is as an internal standard for the accurate

quantification of Acenocoumarol in biological matrices using mass spectrometry-based

techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Several

reputable suppliers offer Acenocoumarol-d4 for research purposes.

A summary of prominent suppliers and their product details is provided in the table below.

Please note that catalog numbers, and availability are subject to change and should be verified

on the respective supplier's website.
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Supplier Website
Catalog Number
(Example)

Purity

Cayman Chemical --INVALID-LINK-- 35477
≥99% deuterated

forms (d1-d4)

Simson Pharma --INVALID-LINK-- Contact for details
Certificate of Analysis

provided

Santa Cruz

Biotechnology
--INVALID-LINK-- sc-218253 Contact for details

CymitQuimica --INVALID-LINK-- 4Z-A-011 Contact for details

GlpBio --INVALID-LINK-- GBC10115 Contact for details

Axios Research --INVALID-LINK-- AR-A05316 Contact for details

TLC Pharmaceutical

Standards
--INVALID-LINK-- A-011 Contact for details

Technical Data
A compilation of the key physicochemical properties of Acenocoumarol-d4 is presented below.

This information is crucial for method development and experimental design.
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Property Value Source

Chemical Name

4-hydroxy-3-[1-(4-nitrophenyl-

d4)-3-oxobutyl]-2H-1-

benzopyran-2-one

[1][2]

Synonyms
(±)-Acenocoumarin-d4, (±)-

Nicoumalone-d4
[1]

CAS Number
1185071-64-0 (labeled); 152-

72-7 (unlabeled)

Molecular Formula C₁₉H₁₁D₄NO₆ [1]

Molecular Weight 357.36 g/mol

Appearance Solid [1]

Solubility
Soluble in Acetonitrile and

DMSO
[3]

Storage -20°C [4]

Mechanism of Action: The Vitamin K Cycle
Acenocoumarol, the non-deuterated parent compound of Acenocoumarol-d4, exerts its

anticoagulant effect by inhibiting the enzyme Vitamin K epoxide reductase (VKOR). This

enzyme is a critical component of the vitamin K cycle, a metabolic pathway essential for the

post-translational modification of several blood coagulation factors. The inhibition of VKOR

leads to a depletion of the reduced form of vitamin K, which in turn prevents the γ-carboxylation

of glutamate residues in vitamin K-dependent clotting factors, rendering them inactive.

The following diagram illustrates the vitamin K cycle and the inhibitory action of coumarin

anticoagulants like Acenocoumarol.
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Vitamin K Cycle and the Mechanism of Acenocoumarol

Vitamin K (quinone)

Vitamin K (hydroquinone)

Reduction

γ-Glutamyl Carboxylase

Vitamin K 2,3-epoxide

Vitamin K Epoxide Reductase (VKORC1)

Reduction

Active Vitamin K-dependent
Coagulation Factors

Acenocoumarol
(and other coumarins)

 Inhibition

Inactive Vitamin K-dependent
Coagulation Factors (II, VII, IX, X)
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Analytical Workflow for Acenocoumarol Quantification

Start

Sample Preparation
(Plasma Spiking with IS)

Solid-Phase Extraction (SPE)

Evaporation to Dryness

Reconstitution in Mobile Phase

LC-MS/MS Analysis

Data Analysis
(Peak Area Ratio vs. Calibration Curve)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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